Cas no 23111-33-3 (4-Hydroxymethylphenylbutazone)

• Product Name: 4-Hydroxymethylphenylbutazone
• CAS No: 23111-33-3
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 274382
• PubChem ID: 168083
• Update Time: 2025-04-19

4-Hydroxymethylphenylbutazone Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-butyl-4-(hydroxymethyl)-1,2-diphenyl-
• 4-butyl-4-(hydroxymethyl)-1,2-diphenylpyrazolidine-3,5-dione
• 4-Butyl-4-(hydroxymethyl)-1,2-diphenyl-1,2-dihydro-4H-pyrazole-3,5-dione
• 4-Hydroxymethylphenylbutazone
• CHEMBL1585692
• UNII-EPN545WWD9
• SMR000459820
• 3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-4-(hydroxymethyl)-
• BRN 0329861
• EPN545WWD9
• 4-Butyl-1,2-diphenyl-4-(hydroxymethyl)-3,5-pyrazolidinedione
• 4-25-00-00270 (Beilstein Handbook Reference)
• NCGC00176460-01
• 3,5-Pyrazolidinedione, 4-butyl-4-(hydroxymethyl)-1,2-diphenyl-
• MLS000861036
• CCG-253614
• 4-Butyl-4-(hydroxymethyl)-1,2-diphenyl-3,5-pyrazolidinedione
• HMS1529C14
• HMS2810P10
• 4-Hydroxymethylbutazolidine
• SCHEMBL5083344
• 23111-33-3
• CHEBI:190650
• Oprea1_570251
• BRD-K53883810-001-01-8
• DTXSID10177676
• SUXIBUZONE IMPURITY C [EP IMPURITY]
• 4-butyl-4-(hydroxymethyl)-1, 2-diphenylpyrazolidine-3, 5-dione
• Hydroxymethylphenylbutazone
• Maybridge4_002874
• SUXIBUZONE IMPURITY C

• Inchi： 1S/C20H22N2O3/c1-2-3-14-20(15-23)18(24)21(16-10-6-4-7-11-16)22(19(20)25)17-12-8-5-9-13-17/h4-13,23H,2-3,14-15H2,1H3
• InChI Key： VCUPPSLLQJDTJC-UHFFFAOYSA-N
• SMILES： OCC1(C(N(C2C=CC=CC=2)N(C2C=CC=CC=2)C1=O)=O)CCCC

Computed Properties

• Exact Mass: 338.16316
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives